Cas no 1344885-02-4 (3-(1-ethyl-1H-pyrazol-5-yl)prop-2-enoic acid)

• Product Name: 3-(1-ethyl-1H-pyrazol-5-yl)prop-2-enoic acid
• CAS No: 1344885-02-4
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• CID: 5573709
• Update Time: 2025-07-02

3-(1-ethyl-1H-pyrazol-5-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(1-ethyl-1H-pyrazol-5-yl)-
• 3-(1-ethyl-1H-pyrazol-5-yl)prop-2-enoic acid

• Inchi： 1S/C8H10N2O2/c1-2-10-7(5-6-9-10)3-4-8(11)12/h3-6H,2H2,1H3,(H,11,12)
• InChI Key： ZFTZAXONFCUBAL-UHFFFAOYSA-N
• SMILES： C(O)(=O)C=CC1N(CC)N=CC=1

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Boiling Point: 334.8±17.0 °C(Predicted)
• pka: 4.37±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 3-(1-ethyl-1H-pyrazol-5-yl)prop-2-enoic acid

Introduction to 3-(1-ethyl-1H-pyrazol-5-yl)prop-2-enoic acid (CAS No. 1344885-02-4) and Its Emerging Applications in Chemical Biology

3-(1-ethyl-1H-pyrazol-5-yl)prop-2-enoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1344885-02-4, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the pyrazole class, a heterocyclic structure known for its broad spectrum of biological interactions and pharmaceutical applications. The presence of an ethyl group at the 1-position and a prop-2-enoic acid moiety at the 3-position introduces specific functional groups that contribute to its reactivity and utility in synthetic chemistry and drug discovery.

The pyrazole core is a privileged scaffold in medicinal chemistry, exhibiting a wide range of pharmacological effects, including anti-inflammatory, antiviral, and anticancer properties. The substitution pattern in 3-(1-ethyl-1H-pyrazol-5-yl)prop-2-enoic acid enhances its potential as a bioactive molecule by introducing additional interaction points with biological targets. Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of small-molecule inhibitors targeting enzyme-catalyzed pathways.

One of the most compelling aspects of 3-(1-ethyl-1H-pyrazol-5-yl)prop-2-enoic acid is its versatility in medicinal chemistry applications. The propenoic acid group provides a site for further functionalization, enabling the synthesis of derivatives with tailored biological activities. For instance, researchers have explored its use in generating non-covalent inhibitors of protein-protein interactions, where the pyrazole ring acts as a hydrogen bond acceptor and the propenoic acid moiety engages in hydrophobic interactions. Such modifications have led to promising candidates for treating neurological disorders and chronic inflammatory conditions.

Recent advancements in computational chemistry have further elucidated the binding modes of 3-(1-ethyl-1H-pyrazol-5-yl)prop-2-enoic acid with biological targets. Molecular docking studies have revealed that this compound can effectively bind to active sites of enzymes involved in metabolic pathways, suggesting its potential as an antimicrobial or antidiabetic agent. Additionally, structural biology approaches have provided insights into how modifications at the ethyl and propenoic acid positions can modulate binding affinity and selectivity.

The synthesis of 3-(1-ethyl-1H-pyrazol-5-yl)prop-2-enoic acid has been optimized through multi-step organic reactions, leveraging cross-coupling techniques such as Suzuki-Miyaura coupling for constructing the pyrazole ring. The introduction of the propenoic acid group has been achieved through vinylation reactions, which allow for precise control over regioselectivity. These synthetic strategies have enabled high-yield production of the compound, facilitating its use in both academic research and industrial applications.

In clinical research, 3-(1-ethyl-1H-pyrazol-5-yl)prop-2-ennoic acid is being evaluated for its potential therapeutic effects in preclinical models. Initial studies have demonstrated its ability to modulate inflammatory responses by inhibiting key signaling pathways involved in cytokine production. Furthermore, its structural features make it a suitable candidate for developing kinase inhibitors, which are critical in targeted cancer therapies. The compound's ability to cross the blood-brain barrier has also sparked interest in its potential application for treating central nervous system disorders.

The role of 3-(1 ethyl 1H pyrazol 5 yl)prop 2 ennoic acid extends beyond traditional pharmaceutical applications into agrochemicals and material science. Its unique chemical properties make it a valuable building block for designing novel pesticides and herbicides that target specific enzymatic pathways in pests while minimizing environmental impact. Additionally, researchers are exploring its use in polymer chemistry, where it can serve as a monomer or modifier to enhance material properties such as biodegradability and mechanical strength.

The future prospects of 3-(1 ethyl 1H pyrazol 5 yl)prop 2 ennoic acid are promising, with ongoing research aimed at expanding its chemical space through combinatorial synthesis and library screening techniques. Advances in high-throughput screening technologies will enable rapid identification of derivatives with enhanced bioactivity profiles. Furthermore, interdisciplinary collaborations between chemists, biologists, and pharmacologists will drive innovation by integrating experimental data with computational models to accelerate drug discovery processes.

In conclusion,3 ( 1 ethyl 1H pyrazol 5 yl ) prop 2 ennoic acid ( CAS No . 1344885 -02 -4) represents a significant advancement in chemical biology due to its versatile structure and broad range of potential applications . Its role as an intermediate in drug synthesis , inhibitor development ,and material science underscores its importance as a research tool . As our understanding of biological systems continues to evolve ,the utility of this compound is expected to grow ,leading to new therapeutic interventions and technological innovations .